Cas no 947-82-0 (2,4-Dihydro-4,4,5-trimethyl-2-phenyl-3H-pyrazol-3-one)

• Product name: 2,4-Dihydro-4,4,5-trimethyl-2-phenyl-3H-pyrazol-3-one
• CAS No: 947-82-0
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 860903
• PubChem ID: 136765

2,4-Dihydro-4,4,5-trimethyl-2-phenyl-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2,4-Dihydro-4,4,5-trimethyl-2-phenyl-3H-pyrazol-3-one
• 4,4,5-trimethyl-2-phenylpyrazol-3-one
• DTXSID20241574
• 947-82-0
• 3H-Pyrazol-3-one, 2,4-dihydro-4,4,5-trimethyl-2-phenyl-
• 4,4,5-Trimethyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one #
• SR-01000195510
• CHEMBL1709299
• MZYISAKYPPUWJG-UHFFFAOYSA-N
• HMS2164H15
• HMS3319P22
• MLS000532641
• FT-0777873
• SR-01000195510-1
• 4,4,5-Trimethyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• SMR000137580
• SCHEMBL420793
• NCGC00245544-01
• 2-Pyrazolin-5-one, 3,4,4-trimethyl-1-phenyl-
• 3,4,4-Trimethyl-1-phenyl-1H-pyrazol-5(4H)-one

• Inchi： InChI=1S/C12H14N2O/c1-9-12(2,3)11(15)14(13-9)10-7-5-4-6-8-10/h4-8H,1-3H3
• InChI Key： MZYISAKYPPUWJG-UHFFFAOYSA-N
• SMILES： CC1=NN(C(=O)C1(C)C)C2=CC=CC=C2

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.7Ų